Phenol, 4,4'-sulfonylbis[2-(2-propenyl)-
Overview
Description
Phenol, 4,4’-sulfonylbis[2-(2-propenyl)-], also known as 4,4’-Sulfonylbis(2-allylphenol), is a chemical compound with the molecular formula C18H18O4S . It has an average mass of 330.398 Da and a monoisotopic mass of 330.092590 Da .
Molecular Structure Analysis
The molecular structure of 4,4’-Sulfonylbis(2-allylphenol) consists of two phenolic rings, each substituted with an allyl group, and connected by a sulfonyl group . The exact 3D structure can be found in various chemical databases .Physical And Chemical Properties Analysis
4,4’-Sulfonylbis(2-allylphenol) is a solid compound with a melting point of 138.5 °C . It has a predicted boiling point of 544.5±50.0 °C and a predicted density of 1.253±0.06 g/cm3 . It is sparingly soluble in DMSO and slightly soluble in methanol .Scientific Research Applications
Synthesis of Organic Compounds
TGSH is utilized in the synthesis of various organic compounds. Its role as a nucleophile allows it to form covalent bonds with electrophilic molecules, aiding in the creation of polymers and dyes .
Enzyme-Catalyzed Reactions
The compound finds application in enzyme-catalyzed reactions due to its chemical properties. It can participate in processes that study enzyme behavior and kinetics .
Protein Structure and Function
Researchers use TGSH to investigate protein structure and function. Its ability to interact with proteins makes it a valuable tool in biochemistry .
Temperature-Sensitive Developers
TGSH is used in the preparation of temperature-sensitive developers. This application is crucial in materials science, where temperature responsiveness is required .
Organo-Mineral Complexes
As an organo-mineral complex, TGSH is derived from the metamorphism of organic matter-bearing clays. This natural occurrence has potential applications in geology and materials science .
Antioxidant Studies
In biochemical research, TGSH is used to assay total glutathione levels in cells, which is important for studying oxidative stress and antioxidant properties .
Analytical Chemistry
TGSH’s properties are exploited in analytical chemistry for the determination of glutathione in various biological samples using techniques like HPLC and GC .
Chemical Reagent
Lastly, TGSH serves as a valuable reagent in chemical syntheses, contributing to the development of new compounds and materials .
Mechanism of Action
Mode of Action
It is known that the compound interacts with its environment in a way that influences its physical and chemical properties .
Pharmacokinetics
Its bioavailability, how it is distributed in the body, how it is metabolized, and how it is excreted are all areas that require further investigation .
Result of Action
More research is needed to understand the specific effects of this compound at the molecular and cellular levels .
properties
IUPAC Name |
4-(4-hydroxy-3-prop-2-enylphenyl)sulfonyl-2-prop-2-enylphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18O4S/c1-3-5-13-11-15(7-9-17(13)19)23(21,22)16-8-10-18(20)14(12-16)6-4-2/h3-4,7-12,19-20H,1-2,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MTMKZABGIQJAEX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCC1=C(C=CC(=C1)S(=O)(=O)C2=CC(=C(C=C2)O)CC=C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9047598 |
Source
|
| Record name | 4,4'-Sulfonylbis[2-(prop-2-en-1-yl)phenol] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9047598 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
330.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder |
Source
|
| Record name | Phenol, 4,4'-sulfonylbis[2-(2-propen-1-yl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS RN |
41481-66-7 |
Source
|
| Record name | 4,4′-Sulfonylbis[2-(2-propen-1-yl)phenol] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=41481-66-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Phenol, 4,4'-sulfonylbis(2-(2-propen-1-yl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041481667 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phenol, 4,4'-sulfonylbis[2-(2-propen-1-yl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 4,4'-Sulfonylbis[2-(prop-2-en-1-yl)phenol] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9047598 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2'-diallyl-4,4'-sulfonyldiphenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.101.100 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is total glutathione (tGSH) and why is it important?
A1: Total glutathione (tGSH) represents the total pool of glutathione in biological samples, encompassing both its reduced (GSH) and oxidized (GSSG) forms. GSH is a crucial antioxidant, protecting cells from damage caused by reactive oxygen species (ROS). [, , , , , ]
Q2: How does exercise affect glutathione levels?
A2: Studies show that exhaustive exercise can decrease tGSH levels in various tissues like the liver, muscle, and heart. This suggests that intense physical activity can deplete glutathione stores, potentially due to increased ROS production. [, , , ]
Q3: Can glutathione supplementation improve exercise performance?
A3: While exogenous GSH administration effectively raises plasma GSH, it doesn't efficiently deliver GSH to tissues. Although N-acetylcysteine (NAC), a precursor of GSH, has shown some promise, neither direct GSH nor NAC supplementation consistently demonstrates improvement in endurance exercise performance. []
Q4: Is there a link between glutathione and chronic obstructive pulmonary disease (COPD)?
A4: Measuring serum/plasma tGSH and its reduced form (rGSH) as a marker of systemic oxidative stress in COPD is complex. Methodological inconsistencies in existing research make it difficult to draw definitive conclusions. More standardized approaches are needed to clarify the relationship between tGSH and COPD. []
Q5: How does melatonin interact with glutathione in the context of inflammation?
A5: Melatonin appears to protect against oxidative stress induced by lipopolysaccharide (LPS), a potent inflammatory agent. In animal models, melatonin administration increased both tGSH levels and the activity of the antioxidant enzyme glutathione peroxidase (GSH-PX) in the liver and brain following LPS exposure. This suggests a protective effect of melatonin against LPS-induced oxidative damage, potentially mediated by enhancing glutathione-related antioxidant defenses. []
Q6: What is the relationship between tGSH and cardiovascular disease?
A6: Lower tGSH levels are associated with an increased risk of cardiovascular disease (CVD), particularly cerebral small vessel disease. This link is independent of traditional CVD risk factors, suggesting that low tGSH itself may be a risk factor for CVD. []
Q7: Can smoking affect tGSH levels?
A7: Smoking is associated with lower blood levels of tGSH, particularly in patients undergoing hemodialysis. This suggests that smoking exacerbates oxidative stress and reduces the body's antioxidant capacity, making individuals more susceptible to oxidative damage. []
Q8: Is there a connection between tGSH and autism spectrum disorder (ASD)?
A8: While some studies report lower tGSH levels in individuals with ASD, the role of specific genes related to glutathione metabolism, such as GSTM1 and GSTT1, remains unclear. Larger studies are needed to clarify these associations. []
Q9: How does glutathione play a role in non-alcoholic steatohepatitis (NASH)?
A9: In NASH, oxidative stress contributes to liver injury and fibrosis. Green tea extract (GTE), rich in antioxidants, has been shown to protect against NASH-related damage. GTE administration increases hepatic tGSH levels, reduces liver injury markers, and attenuates fibrosis. This suggests a protective role of GTE in NASH, likely through its ability to enhance glutathione-dependent antioxidant defense mechanisms. []
Q10: Can dietary factors influence tGSH levels?
A10: Dietary intake can affect tGSH levels. For example, feeding sows diets high in cassava, which contains cyanogenic glycosides, increased tGSH levels in both sows and their suckling piglets. This suggests a potential role for dietary interventions in modulating glutathione status. []
Q11: Does vitamin E supplementation interact with tGSH levels?
A11: Vitamin E supplementation, particularly when combined with fish oil, has been shown to influence tGSH levels. In rats, vitamin E co-supplementation increased tGSH levels in the liver, heart, and red gastrocnemius muscle, suggesting a potential synergistic effect of these nutrients on glutathione status. []
Q12: What are the challenges in measuring tGSH in biological samples?
A12: Accurate and reliable measurement of tGSH in serum and plasma is challenging due to several factors, including pre-analytical variables like blood collection methods, sample handling, and storage conditions. These factors can significantly influence tGSH measurements, leading to inconsistent results across studies. [, ]
Q13: Are there specific recommendations for accurate tGSH measurement?
A13: Standardizing blood collection procedures, using appropriate stabilizers like EDTA-3DA or EDTA-NaF, and minimizing the time and temperature before plasma separation are crucial for obtaining reliable tGSH measurements. []
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